Cas no 12111-24-9 (Calciate(3-),[N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]-N-[2-[[(carboxy-kO)methyl](carboxymethyl)amino-kN]ethyl]glycinato(5-)-kN]-, sodium (1:3))

• Product Name: Calciate(3-),[N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]-N-[2-[[(carboxy-kO)methyl](carboxymethyl)amino-kN]ethyl]glycinato(5-)-kN]-, sodium (1:3)
• CAS No: 12111-24-9
• MF: C₁₄H₁₈CaN₃Na₃O₁₀
• MW: 497.354135990143
• CID: 156362
• PubChem ID: 25513
• Update Time: 2025-04-19

Calciate(3-),[N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]-N-[2-[[(carboxy-kO)methyl](carboxymethyl)amino-kN]ethyl]glycinato(5-)-kN]-, sodium (1:3) Chemical and Physical Properties

Names and Identifiers

• Calciate(3-),[N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]-N-[2-[[(carboxy-kO)methyl](carboxymethyl)amino-kN]ethyl]glycinato(5-)-kN]-, sodium (1:3)
• Pentetate Trisodium Calcium
• CALCIUMDTPA
• Pentetate Calcium Trisodium
• Pentetate sodium calcium
• Calcium trisodium pentetate
• Pentetato calcico trisodico (INN-Spanish)
• calcium trinatrium DTPA
• DTXSID8065248
• G79YN26H5B
• Pentetate de calcium trisodique (INN-French)
• PENTETATE CALCIUM TRISODIUM [JAN]
• NSC 34249
• Calciate(3-), [N-[2-[bis[(carboxy-.kappa.O)methyl]amino-.kappa.N]ethyl]-N-[2-[[(carboxy-.kappa.O)methyl](carboxymethyl)amino-.kappa.N]ethyl]glycinato(5-)-.kappa.N]-, sodium (1:3)
• NSC34249
• Ditripentat-Heyl
• Diethylenetriamine-pentaacetic acid calcium trisodium salt
• CALCIUM TRISODIUM PENTETATE (MART.)
• Ditripental
• Calcium trisodium pentetate [INN]
• Pentetato calcico trisodico
• PENTETATE CALCIUM TRISODIUM (II)
• CaDTPA
• pentetato calcio y trisodio
• Acetic acid, ((carboxymethylimino)bis(ethylenenitrilo))tetra-, calcium trisodium salt
• D05419
• J-013549
• NSC-34249
• Calcium chel-330
• Calcium-dtpa
• Diethylenetriaminepentaacetic Acid Calcium Trisodium Salt
• NS00086348
• Diethylenetriaminepentaacetic acid, calcium trisodium salt
• UNII-G79YN26H5B
• CaNa-DTPA
• Diethylenetriamine pentaacetic acid, calcium trisodium salt
• Pentetate Calcium Trisodium [USAN]
• Pentetate calcium trisodium (TN)
• CALCIUM TRISODIUM PENTETATE [WHO-DD]
• Pentetate, Calcium Trisodium
• Calciate(3-), (N,N-bis(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))-, trisodium
• 12111-24-9
• Calcii trinatrii pentetas
• Calcium trisodium DTPA
• Calcii trinatrii pentetas (INN-Latin)
• PENTETATE CALCIUM TRISODIUM [ORANGE BOOK]
• EINECS 235-169-1
• 2,4-Diaminophenolsulfate
• Calcium trisodium pentetate (INN)
• TRISODIUM(N,N-BIS(2-(BIS(CARBOXYMETHYL)AMINO)ETHYL)GLYCINATO(5-))CALCIATE(3-)
• Q27278883
• 2-(Bis(2-(bis(carboxymethyl)amino)ethyl)amino)acetic acid, calcium trisodium salt
• DB06805
• Trisodium (N,N-bis(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))calciate(3-)
• Calcium trisodium diethylenetriaminepentaacetate
• CALCIUM TRISODIUM PENTETATE [MART.]
• N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine calcium trisodium salt
• Calciate(3-), (N-(2-(bis((carboxy-kappaO)methyl)amino-kappaN)ethyl)-N-(2-(((carboxy-kappaO)methyl)(carboxymethyl)amino-kappaN)ethyl)glycinato(5-)-kappaN)-, trisodium
• D1869
• DTPA calcium trisodium salt
• Calcium trisodium diethylenetriamine pentaacetate
• Trisodium calcium diethylenetriaminepentaacetate
• 62796-80-9
• Pentetate de calcium trisodique
• Ditripentat
• PENTETATE CALCIUM TRISODIUM [II]
• PENTETATE CALCIUM TRISODIUM [VANDF]
• PENTETATE CALCIUM TRISODIUM [MI]
• calcium;trisodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate
• Ba 2797
• GLYCINE, N,N-BIS(2-(BIS(CARBOXYMETHYL)AMINO)ETHYL)-, CALCIUM TRISODIUM SALT
• CHEMBL1200945
• Calcium trisodium salt of diethylenetriaminepentaacetic acid
• Pentetate calcium trisodium (JAN/USAN)
• CALCIATE(3-),(N,N-BIS(2-(BIS(CARBOXYMETHYL)AMINO)ETHYL)GLYCINATO(5-))-,TRISODIUM
• Ca-DTPA
• Calcium trisodium chel 330

• MDL： MFCD00066452
• Inchi： 1S/C14H23N3O10.Ca.3Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;;/q;+2;3*+1/p-5
• InChI Key： AYFCVLSUPGCQKD-UHFFFAOYSA-I
• SMILES： [Ca+2].[Na+].[Na+].[Na+].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

• Exact Mass: 497.03100
• Monoisotopic Mass: 497.0311175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 454
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 182.71000
• LogP: -6.90500

Calciate(3-),[N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]-N-[2-[[(carboxy-kO)methyl](carboxymethyl)amino-kN]ethyl]glycinato(5-)-kN]-, sodium (1:3) Security Information

• Toxicity：LD50 i.p. in rats: 3.8 g/kg (Dagirmanjian)